Cas no 874945-93-4 (Benzo[b]thiophene-3-carboxaldehyde, 2-(3-pyridinyl)-)

Benzo[b]thiophene-3-carboxaldehyde, 2-(3-pyridinyl)- structure
874945-93-4 structure
Product Name:Benzo[b]thiophene-3-carboxaldehyde, 2-(3-pyridinyl)-
CAS No:874945-93-4
MF:C14H9NOS
MW:239.292361974716
CID:1899013
PubChem ID:11601152
Update Time:2025-04-21

Benzo[b]thiophene-3-carboxaldehyde, 2-(3-pyridinyl)- Chemical and Physical Properties

Names and Identifiers

    • Benzo[b]thiophene-3-carboxaldehyde, 2-(3-pyridinyl)-
    • 2-pyridin-3-yl-1-benzothiophene-3-carbaldehyde
    • SCHEMBL5792376
    • 874945-93-4
    • DTXSID20469271
    • CHEMBL232916
    • Inchi: 1S/C14H9NOS/c16-9-12-11-5-1-2-6-13(11)17-14(12)10-4-3-7-15-8-10/h1-9H
    • InChI Key: GEJKTQGUQWJEAB-UHFFFAOYSA-N
    • SMILES: S1C2C=CC=CC=2C(C=O)=C1C1C=NC=CC=1

Computed Properties

  • Exact Mass: 239.04048508g/mol
  • Monoisotopic Mass: 239.04048508g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 2
  • Complexity: 283
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3
  • Topological Polar Surface Area: 58.2Ų
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